Cas no 104213-86-7 ((4-methoxyphenyl) 3-phenylprop-2-ynoate)

• Product Name: (4-methoxyphenyl) 3-phenylprop-2-ynoate
• CAS No: 104213-86-7
• MF: C₁₆H₁₂O₃
• MW: 252.264684677124
• CID: 1147657
• PubChem ID: 13680025
• Update Time: 2025-04-20

(4-methoxyphenyl) 3-phenylprop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• (4-methoxyphenyl) 3-phenylprop-2-ynoate
• ACMC-20m70m
• 4-methoxyanisole-1-yl-3-phenyl-2-propynoate
• CTK0G6499
• AGN-PC-00NJZA
• (4-methoxyphenyl) 3-phenylpropiolate
• 4-methoxyphenyl 3-phenyl-2-propynoate
• 2-Propynoic acid, 3-phenyl-, 4-methoxyphenyl ester
• 4-methoxyphenylpropynoate
• ACMC-20m70m; 4-methoxyanisole-1-yl-3-phenyl-2-propynoate; CTK0G6499; AGN-PC-00NJZA; (4-methoxyphenyl) 3-phenylpropiolate; 4-methoxyphenyl 3-phenyl-2-propynoate; 2-Propynoic acid, 3-phenyl-, 4-methoxyphenyl ester; 4-methoxyphenylpropynoate;
• DTXSID50546544
• 4-Methoxyphenyl 3-phenylprop-2-ynoate
• 104213-86-7
• CHEMBL3359577

• Inchi： 1S/C16H12O3/c1-18-14-8-10-15(11-9-14)19-16(17)12-7-13-5-3-2-4-6-13/h2-6,8-11H,1H3
• InChI Key： XUYUGLCQEYFOOA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)OC(C#CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 252.07866
• Monoisotopic Mass: 252.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters